N-methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide

• IUPAC Name: N-methyl-1,1-dioxothian-4-amine
• InChI: InChI=1S/C6H13NO2S/c1-7-6-2-4-10(8,9)5-3-6/h6-7H,2-5H2,1H3
• InChI Key: GZCQKWYJTWFNEX-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCS(=O)(=O)CC1
• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol

Description

“N-methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide” is a heterocyclic organic compound. Its IUPAC name is N-methyl-1,1-dioxothian-4-amine. The molecular weight is 199.7 and the molecular formula is C6H14ClNO2S.

Molecular Structure Analysis

The InChI Key for “this compound” is SKCUNZJJXXZULG. It has 3 H-Bond acceptors and 2 H-Bond donors.

Physical And Chemical Properties Analysis

The exact mass of “this compound” is 199.04300. More detailed physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

N-methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide has been studied for its potential applications in a variety of scientific fields, including biochemistry, pharmacology, and toxicology. In biochemistry, this compound is used as a tool to study the structure and function of proteins. In pharmacology, it has been used to study the effects of drugs on cells and tissues. In toxicology, it has been used to study the toxic effects of environmental pollutants on organisms.

Mechanism of Action

N-methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide has been found to act as an agonist at a variety of receptors, including the serotonin 5-HT2A, 5-HT2C, and 5-HT3 receptors. At these receptors, it is believed to modulate neurotransmitter release and affect the activity of neurons. Additionally, it has been found to act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in inflammation.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. At the cellular level, it has been found to modulate the release of neurotransmitters, including serotonin and dopamine, and to inhibit the enzyme cyclooxygenase-2. At the tissue level, it has been found to reduce inflammation and to have anti-cancer properties. At the organismal level, it has been found to reduce anxiety and to improve cognitive performance.

Advantages and Limitations for Lab Experiments

N-methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it can be synthesized in a straightforward manner. Additionally, it has a wide range of applications in a variety of scientific fields. However, it also has several limitations. It is relatively unstable, and it can be difficult to store and handle. Additionally, it can be toxic in high concentrations, and it can be difficult to accurately measure its effects in laboratory experiments.

Future Directions

N-methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide has a wide range of potential applications in scientific research, and there are many potential future directions for its use. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be conducted into its potential uses in drug development, its potential applications in environmental toxicology, and its potential use as an industrial catalyst.